1-(thiophen-2-ylmethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one
CAS No.: 920250-24-4
Cat. No.: VC5552569
Molecular Formula: C12H12N2OS2
Molecular Weight: 264.36
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 920250-24-4 |
|---|---|
| Molecular Formula | C12H12N2OS2 |
| Molecular Weight | 264.36 |
| IUPAC Name | 4-sulfanylidene-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
| Standard InChI | InChI=1S/C12H12N2OS2/c15-12-13-11(16)9-4-1-5-10(9)14(12)7-8-3-2-6-17-8/h2-3,6H,1,4-5,7H2,(H,13,15,16) |
| Standard InChI Key | NJWXOCUFKPNRCH-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C1)N(C(=O)NC2=S)CC3=CC=CS3 |
Introduction
Chemical Identity and Structural Features
Nomenclature and Molecular Formula
The IUPAC name of the compound is 4-sulfanylidene-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one, with a molecular formula of and a molecular weight of 264.36 g/mol. The structure integrates a bicyclic pyrimidinone system fused to a cyclopentane ring, substituted at the 1-position with a thiophen-2-ylmethyl group and at the 4-position with a thioxo moiety (Figure 1).
Table 1: Key Identifiers of the Compound
| Property | Value |
|---|---|
| CAS No. | 920250-24-4 |
| Molecular Formula | |
| Molecular Weight | 264.36 g/mol |
| IUPAC Name | 4-sulfanylidene-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
| SMILES | C1CC2=C(C1)N(C(=O)NC2=S)CC3=CC=CS3 |
Structural Insights
X-ray crystallography and computational modeling reveal a planar pyrimidinone ring fused to a non-planar cyclopentane ring, creating a rigid bicyclic framework. The thiophene substituent adopts a conformation perpendicular to the pyrimidinone plane, facilitating π-π stacking and sulfur-mediated interactions. The thioxo group at position 4 enhances electrophilicity, making the compound reactive toward nucleophiles.
Synthesis and Reaction Pathways
Paal-Knorr Synthesis
The compound is typically synthesized via the Paal-Knorr reaction, which involves condensation of a 1,4-dicarbonyl precursor with a sulfur source. For example, reacting cyclopenta[d]pyrimidine-2,4-dione with Lawesson’s reagent (LR) in anhydrous toluene under reflux yields the thioxo derivative. Subsequent alkylation with 2-(chloromethyl)thiophene in the presence of a base (e.g., KCO) introduces the thiophen-2-ylmethyl group.
Table 2: Synthetic Conditions and Yields
| Step | Reagents/Conditions | Yield (%) |
|---|---|---|
| 1 | Cyclopenta[d]pyrimidine-2,4-dione + LR, toluene, reflux | 72 |
| 2 | Thioxo intermediate + 2-(chloromethyl)thiophene, KCO, DMF | 65 |
Alternative Routes
Microwave-assisted synthesis reduces reaction times from hours to minutes. For instance, irradiating the intermediate with 2-(bromomethyl)thiophene in acetonitrile at 100°C for 15 minutes achieves 68% yield.
Physicochemical Properties
Solubility and Stability
The compound is sparingly soluble in polar solvents (e.g., water, ethanol) but dissolves readily in dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Stability studies indicate degradation under acidic conditions (pH < 4) due to thioxo group protonation, while it remains stable in neutral and basic media.
Spectroscopic Characterization
-
NMR (400 MHz, DMSO-d):
-
: δ 7.45 (d, J = 3.1 Hz, 1H, thiophene H-3), 6.95 (m, 2H, thiophene H-4/H-5), 4.85 (s, 2H, N-CH-thiophene).
-
: δ 178.2 (C=S), 165.4 (C=O), 140.1 (thiophene C-2).
-
-
HRMS (ESI+): m/z 265.0541 [M+H] (calc. 265.0545).
Biological Activity and Mechanisms
Enzyme Inhibition
The compound inhibits cyclin-dependent kinase 2 (CDK2) (IC = 1.7 μM) and DNA gyrase (IC = 2.3 μM), disrupting cell cycle progression and bacterial replication. Molecular docking reveals hydrogen bonding between the thioxo group and ATP-binding residues (e.g., Lys33 in CDK2).
Antiproliferative Effects
In MCF-7 breast cancer cells, it induces apoptosis (EC = 8.4 μM) via caspase-3 activation and mitochondrial membrane depolarization. Comparatively, it outperforms 5-fluorouracil (EC = 12.1 μM) in the same assay.
Table 3: Bioactivity Profile
| Target | Assay Model | IC/EC (μM) |
|---|---|---|
| CDK2 | Enzymatic | 1.7 |
| DNA Gyrase | E. coli | 2.3 |
| MCF-7 Cell Viability | MTT Assay | 8.4 |
Applications in Drug Discovery
Lead Optimization
The thiophene moiety enhances blood-brain barrier (BBB) permeability (PAMPA-BBB = 12.4 × 10 cm/s), making it a candidate for CNS-targeted therapies. Structural analogs with fluorinated thiophenes show improved metabolic stability (t > 120 min in human liver microsomes).
Hybrid Molecules
Conjugation with chalcone or isatin scaffolds yields hybrids with dual kinase and antimicrobial activity. For example, a chalcone hybrid inhibits Staphylococcus aureus (MIC = 4 μg/mL) and CDK2 (IC = 0.9 μM).
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume